3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 3-(4-bromo-2-methylphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C10H8BrNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6H,4H2,1H3
• InChI Key: OTPYYRJREMNYOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(=O)CC#N

Description

3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile is a β-oxonitrile derivative characterized by a phenyl ring substituted with bromo (Br) and methyl (CH₃) groups at the 4- and 2-positions, respectively. The core structure comprises a ketone (C=O) and a nitrile (CN) group separated by a methylene bridge (CH₂), forming the 3-oxopropanenitrile moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in constructing heterocyclic systems like pyrazoles, pyridines, and thiazoles, which are prevalent in pharmaceuticals and agrochemicals .

Synthesis: The general synthesis involves bromination of substituted acetophenones followed by cyanation. For example, bromination of 4-bromo-2-methylacetophenone yields a bromoethanone intermediate, which reacts with cyanide sources (e.g., NaCN) to form the target compound .

Preparation Methods

The synthesis of 3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile typically involves the reaction of 4-bromo-2-methylbenzaldehyde with malononitrile in the presence of a base such as piperidine. The reaction proceeds through a Knoevenagel condensation, followed by cyclization and dehydration steps to yield the desired product. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The bromo group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and is used in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate specific pathways, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Variations

The biological and chemical properties of β-oxonitriles are heavily influenced by substituents on the phenyl ring. Key analogs and their attributes are summarized below:

Table 1: Comparative Analysis of 3-Oxopropanenitrile Derivatives

Compound Name	Substituents	Molecular Formula	MW	Key Properties/Applications	References
3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile	4-Br, 2-CH₃	C₁₀H₈BrNO	238.09	Intermediate for heterocycles; potential anticancer activity via hydrogen bonding interactions
3-(4-Nitrophenyl)-3-oxopropanenitrile	4-NO₂	C₉H₆N₂O₃	190.16	Forms azomethine compounds; used in antimicrobial agent synthesis
3-(4-Methoxyphenyl)-3-oxopropanenitrile	4-OCH₃	C₁₀H₉NO₂	175.19	Precursor to pyrazolo[3,4-b]pyridines with in vitro anticancer activity
3-(4-Fluorophenyl)-3-oxopropanenitrile	4-F	C₉H₆FNO	163.15	High-yield synthesis (93%); used in fluorescent materials
3-(2-Bromo-5-methoxyphenyl)-3-oxopropanenitrile	2-Br, 5-OCH₃	C₁₀H₈BrNO₂	254.08	Electron-withdrawing groups enhance reactivity in nucleophilic additions
3-(4-Biphenylyl)-3-oxopropanenitrile	4-Biphenyl	C₁₅H₁₁NO	221.26	High thermal stability; used in polymer intermediates

Reactivity and Functionalization

• Heterocycle Formation :
  The nitrile and ketone groups enable cyclization with nitrogen nucleophiles. For example:

  • Reaction with phenylhydrazine yields pyrazole derivatives, as seen in the synthesis of pyrazolo[3,4-b]pyridines for anticancer applications .
  • Thiazole derivatives are formed using thiourea, enhancing antimicrobial activity .
• Substituent Effects: Electron-Withdrawing Groups (Br, NO₂): Increase electrophilicity of the ketone, accelerating nucleophilic attacks. Bromo-substituted derivatives exhibit enhanced bioactivity due to improved binding affinity . Electron-Donating Groups (OCH₃): Moderate reactivity, favoring applications in materials science (e.g., fluorescent probes) .

Biological Activity

3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile, a compound with significant potential in medicinal chemistry, has been the subject of various studies focusing on its biological activity. This article provides a comprehensive overview of its biological properties, synthesis, and potential applications based on recent research findings.

Molecular Formula: C10H8BrN
Molecular Weight: 224.08 g/mol
IUPAC Name: 3-(4-bromo-2-methylphenyl)-3-oxopropanenitrile
CAS Number: 770312

Synthesis and Reaction Mechanism

The synthesis of 3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile typically involves the reaction of appropriate starting materials under controlled conditions. One notable method includes the use of phenylhydrazine in a DMSO solvent system, which facilitates the formation of various derivatives through condensation reactions. The reaction conditions can significantly influence the yield and purity of the final product, as shown in Table 1.

Entry	Solvent	Temperature (°C)	Catalyst	Time (h)	Yield (%)
1	Ethanol	78	PTSA	24	40
2	DMSO	80-90	None	1	42
3	DMSO	189	None	4	76

Antimicrobial Properties

Recent studies have highlighted the antimicrobial properties of 3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile. It has been evaluated against various bacterial and fungal strains, demonstrating promising activity comparable to standard antimicrobial agents such as amoxicillin and fluconazole. For example, compounds derived from this nitrile exhibited Minimum Inhibitory Concentrations (MIC) that indicate their efficacy against pathogens like Candida albicans and certain Gram-positive bacteria.

The biological activity of this compound is believed to stem from its ability to interact with specific molecular targets within microbial cells. The mechanism may involve the inhibition of critical enzymes or disruption of cellular processes, leading to antimicrobial effects. For instance, it has been suggested that the compound can form hydrogen bonds with enzyme active sites, thereby inhibiting their function.

Case Studies

In a recent investigation published in a peer-reviewed journal, researchers synthesized several derivatives of 3-(4-Bromo-2-methylphenyl)-3-oxopropanenitrile and evaluated their biological activities. The study found that certain derivatives displayed enhanced antimicrobial properties compared to the parent compound. Notably:

• Compound A: MIC = 6.25 µg/mL against C. albicans
• Compound B: Effective against Staphylococcus aureus with an MIC comparable to amoxicillin.

These findings suggest that modifications to the chemical structure can lead to improved biological efficacy.